4-Chloroacetamidothiazole
Cat. No. B8396249
M. Wt: 176.62 g/mol
InChI Key: AXNOSPYCFGLMET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04249012
Procedure details
A solution of 2-bromo-4-chloroacetamidothiazole (4 g) and sodium acetate (1.15 g) in methanol (100 ml) was hydrogenated at atmospheric pressure over 10% Pd/C catalyst (1 g) until theoretical uptake of hydrogen had occurred. The catalyst was removed by filtration and washed with methanol and the extracts evaporated to dryness in vacuo. The residue was recrystallised twice from carbon tetrachloride to give the title compound (1.6 g) m.p. 115°-119° C. (Found: C, 33.7; H, 2.9; N, 15.5. C5H5ClN2OS requires C, 34.0; H, 2.9; N, 15.8%).
Name
Yield
15.8%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[S:3][CH:4]=[C:5]([NH:7][C:8](=[O:11])[CH2:9][Cl:10])[N:6]=1.C([O-])(=O)C.[Na+].[H][H]>CO.[Pd]>[Cl:10][CH2:9][C:8]([NH:7][C:5]1[N:6]=[CH:2][S:3][CH:4]=1)=[O:11] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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4 g
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|
Type
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reactant
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Smiles
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BrC=1SC=C(N1)NC(CCl)=O
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Step Two
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Name
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|
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Quantity
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1.15 g
|
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Step Four
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CO
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Step Five
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Name
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|
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Quantity
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1 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The catalyst was removed by filtration
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WASH
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Type
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WASH
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|
Details
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washed with methanol
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CUSTOM
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Type
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CUSTOM
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|
Details
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the extracts evaporated to dryness in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was recrystallised twice from carbon tetrachloride
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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ClCC(=O)NC=1N=CSC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: PERCENTYIELD | 15.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 57.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
